Cas no 938517-20-5 (3-amino-n-(2-bromophenyl)propanamide)

• Product Name: 3-amino-n-(2-bromophenyl)propanamide
• CAS No: 938517-20-5
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• MDL: MFCD09726270
• CID: 1981378
• PubChem ID: 22692089
• Update Time: 2022-07-26

3-amino-n-(2-bromophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-n-(2-bromophenyl)propanamide
• LogP
• Propanamide, 3-amino-N-(2-bromophenyl)-

• MDL： MFCD09726270
• Inchi： 1S/C9H11BrN2O/c10-7-3-1-2-4-8(7)12-9(13)5-6-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： RLPJOXMOSYUJEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)CCN

Computed Properties

• Exact Mass: 242.005
• Monoisotopic Mass: 242.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.53
• Boiling Point: 408.3°C at 760 mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.627

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives